4-{[5-(4-Methoxy-2-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 4-[[(5Z)-5-[(4-methoxy-2-methylphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C20H18N2O4S/c1-12-10-16(26-3)9-6-14(12)11-17-18(23)22(2)20(27-17)21-15-7-4-13(5-8-15)19(24)25/h4-11H,1-3H3,(H,24,25)/b17-11-,21-20?
• InChI Key: SIFLBFVAVYEOBY-GIKHVEQZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C
• SMILES: CC1=C(C=CC(=C1)OC)C=C2C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C

Description

4-{[5-(4-Methoxy-2-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid, commonly known as MTB, is a synthetic compound that belongs to the thiazolidine family. MTB has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of MTB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that play a role in inflammation, oxidative stress, and cancer progression. MTB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. MTB has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
MTB has been shown to have various biochemical and physiological effects, including the inhibition of inflammation, oxidative stress, and cancer progression. MTB has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in various cell types. MTB has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in cells exposed to oxidative stress. Additionally, MTB has been shown to induce apoptosis and inhibit the proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

MTB has several advantages for lab experiments, including its stability, solubility, and low toxicity. MTB can be easily synthesized and purified, making it a readily available compound for research purposes. However, MTB also has some limitations, including its limited bioavailability and potential off-target effects. Further research is needed to optimize the delivery and dosing of MTB to maximize its therapeutic potential.

Future Directions

There are several future directions for research on MTB, including its potential applications in the treatment of various diseases, such as diabetes, neurodegenerative diseases, and cardiovascular diseases. Further research is also needed to elucidate the exact mechanism of action of MTB and to identify its molecular targets. Additionally, the development of novel analogs of MTB with improved pharmacological properties may lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

MTB can be synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with thiosemicarbazide and 4-methoxy-2-methylbenzaldehyde. The resulting product is then subjected to cyclization with chloroacetic acid to obtain the final product, MTB. The synthesis method of MTB has been extensively studied and optimized to improve the yield and purity of the compound.

Scientific Research Applications

MTB has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. MTB has been shown to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs. MTB has also been studied for its potential applications in the treatment of diabetes, neurodegenerative diseases, and cardiovascular diseases.